Cas no 1341035-09-3 (Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro-)
Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro-
-
- Inchi: 1S/C7H9N3O/c11-7-3-5-1-2-8-4-6(5)9-10-7/h3,8H,1-2,4H2,(H,10,11)
- InChI Key: ZSYBGJJLEBFLDW-UHFFFAOYSA-N
- SMILES: C12CNCCC1=CC(=O)NN=2
Computed Properties
- Exact Mass: 151.074561919g/mol
- Monoisotopic Mass: 151.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 53.5Ų
Experimental Properties
- Density: 1.51±0.1 g/cm3(Predicted)
- pka: 10.45±0.20(Predicted)
Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6799931-0.05g |
2H,3H,5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-one |
1341035-09-3 | 95.0% | 0.05g |
$285.0 | 2025-03-12 | |
| Enamine | EN300-6799931-0.1g |
2H,3H,5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-one |
1341035-09-3 | 95.0% | 0.1g |
$426.0 | 2025-03-12 | |
| Enamine | EN300-6799931-0.25g |
2H,3H,5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-one |
1341035-09-3 | 95.0% | 0.25g |
$607.0 | 2025-03-12 | |
| Enamine | EN300-6799931-0.5g |
2H,3H,5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-one |
1341035-09-3 | 95.0% | 0.5g |
$959.0 | 2025-03-12 | |
| Enamine | EN300-6799931-1.0g |
2H,3H,5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-one |
1341035-09-3 | 95.0% | 1.0g |
$1229.0 | 2025-03-12 | |
| Enamine | EN300-6799931-2.5g |
2H,3H,5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-one |
1341035-09-3 | 95.0% | 2.5g |
$2408.0 | 2025-03-12 | |
| Enamine | EN300-6799931-5.0g |
2H,3H,5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-one |
1341035-09-3 | 95.0% | 5.0g |
$3562.0 | 2025-03-12 | |
| Enamine | EN300-6799931-10.0g |
2H,3H,5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-one |
1341035-09-3 | 95.0% | 10.0g |
$5283.0 | 2025-03-12 | |
| Aaron | AR01PNNG-2.5g |
Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro- |
1341035-09-3 | 95% | 2.5g |
$3336.00 | 2025-02-14 | |
| Aaron | AR01PNNG-50mg |
Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro- |
1341035-09-3 | 95% | 50mg |
$417.00 | 2025-02-14 |
Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro- Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro-
Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro- (CAS No. 1341035-09-3)
Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro- (CAS No. 1341035-09-3) is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are characterized by their complex ring systems containing atoms other than carbon. The Pyrido[3,4-c]pyridazine core of this molecule is particularly intriguing due to its dual aromaticity and potential for versatile chemical reactivity.
The CAS No. 1341035-09-3 designation uniquely identifies this compound within the vast database of chemical substances. Its structure comprises a fused pyridine and pyridazine ring system with a ketone functional group at position 3. The tetrahydro substitution at positions 5,6,7,8 introduces a degree of saturation into the system, which can significantly influence its electronic properties and reactivity. Recent studies have highlighted the potential of this compound as a precursor for advanced materials and as a building block in medicinal chemistry.
One of the most notable aspects of Pyrido[3,4-c]pyridazin-3(2H)-one is its ability to undergo various types of cycloaddition reactions. These reactions are fundamental in organic synthesis and have been extensively explored in recent years. For instance, researchers have demonstrated that this compound can participate in [4+2] cycloadditions with dienes under thermal or photochemical conditions, leading to the formation of novel polycyclic structures with potential applications in drug design.
The synthesis of Pyrido[3,4-c]pyridazin-3(2H)-one has been optimized through several routes over the past decade. One popular method involves the condensation of appropriate diamine precursors with carbonyl compounds under acidic conditions. This approach not only ensures high yields but also allows for fine-tuning of the substituents on the aromatic rings to tailor the compound's properties for specific applications.
In terms of applications, Pyrido[3,4-c]pyridazin-3(2H)-one has shown promise in several areas. In medicinal chemistry, its structural similarity to certain bioactive molecules makes it a valuable lead compound for drug discovery programs targeting various diseases. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.
Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of Pyrido[3,4-c]pyridazin-3(2H)-one with unprecedented accuracy. These studies have revealed that the compound exhibits strong absorption in the visible region of the electromagnetic spectrum, making it a potential candidate for use in solar energy harvesting technologies.
Despite its numerous advantages, Pyrido[3,4-c]pyridazin-3(2H)-one also presents some challenges. Its synthesis requires precise control over reaction conditions to avoid side reactions that could lead to unwanted byproducts. Furthermore, while its stability under normal conditions is acceptable for many applications, further research is needed to assess its long-term behavior under extreme conditions.
In conclusion, Pyrido[3,c]pyridazin-3(2H)-one (CAS No. 1341095-09-8) is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. As research continues to uncover new insights into its properties and capabilities
1341035-09-3 (Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)